Cas no 1172541-96-6 (N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide
• CAS No: 1172541-96-6
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 6418942
• PubChem ID: 30868329
• Update Time: 2025-11-01

N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide
• VU0647609-1
• N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-[2-(1H-pyrazol-1-yl)ethyl]acetamide
• N-(2-(1H-pyrazol-1-yl)ethyl)-N-(benzo[d]thiazol-2-yl)-2-(4-methoxyphenyl)acetamide
• N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-(2-pyrazol-1-ylethyl)acetamide
• AKOS024514037
• 1172541-96-6
• F5581-0049

• Inchi： 1S/C21H20N4O2S/c1-27-17-9-7-16(8-10-17)15-20(26)25(14-13-24-12-4-11-22-24)21-23-18-5-2-3-6-19(18)28-21/h2-12H,13-15H2,1H3
• InChI Key： OTUMJDLHGNGKMB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(CC1C=CC(=CC=1)OC)=O)CCN1C=CC=N1

Computed Properties

• Exact Mass: 392.13069707g/mol
• Monoisotopic Mass: 392.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 88.5Ų

Additional information on N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide

Introduction to N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide (CAS No. 1172541-96-6)

N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide (CAS No. 1172541-96-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique molecular structure, which includes a benzothiazole moiety, a methoxyphenyl group, and a pyrazole ring. These structural features contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide can be represented as follows: C₂₀H₂₀N₄O₂S. The presence of the benzothiazole and pyrazole rings imparts significant stability and reactivity to the molecule, while the methoxyphenyl group enhances its solubility and bioavailability. These properties are crucial for optimizing the compound's pharmacological profile and potential therapeutic efficacy.

Recent studies have highlighted the multifaceted biological activities of N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide. One of the most notable findings is its potent anti-inflammatory effects. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide has shown promising antitumor activity. Research conducted on various cancer cell lines has revealed that this compound can induce apoptosis and inhibit cell proliferation. Specifically, it has been found to target key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. These findings suggest that N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide could be developed into an effective anticancer agent.

The pharmacokinetic properties of N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has a reasonable half-life, which supports its potential for oral administration in clinical settings. Furthermore, it shows low toxicity in animal models, which is a critical factor for its safety profile.

To further explore the therapeutic potential of N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various inflammatory and cancer conditions. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, N-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-N-2-(1H-pyrazol-1-yl)ethylacetamide (CAS No. 1172541-96-6) is a promising compound with a wide range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of anti-inflammatory and anticancer therapies. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in clinical practice.